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Compound of Interest

Compound Name: C13H23N5O

Cat. No.: B254150 Get Quote

It is not possible to provide a specific IUPAC name, classification, and detailed technical guide

for the molecular formula C13H23N5O as it does not correspond to a single, well-known

chemical compound in available chemical databases.

A molecular formula alone is insufficient to uniquely identify a chemical compound, as

numerous isomers (molecules with the same atoms but different arrangements) can exist.

Without a specific chemical structure, any attempt to provide an IUPAC name, detailed

classification, or experimental data would be speculative and scientifically inaccurate.

For a comprehensive technical guide, a more specific identifier for the compound of interest is

required, such as:

A common or trade name

A Chemical Abstracts Service (CAS) registry number

A structural representation (e.g., a SMILES string or an image of the structure)

General Classification Possibilities
Based on the elemental composition (Carbon, Hydrogen, Nitrogen, Oxygen), a compound with

the formula C13H23N5O could potentially belong to several broad chemical classes, including

but not limited to:
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Substituted purines or pyrimidines: These are components of nucleic acids and many

bioactive molecules. The nitrogen-rich formula could be indicative of such a heterocyclic core

with various alkyl and functional group substitutions.

Peptide derivatives: The presence of nitrogen and oxygen suggests the possibility of a small

peptide-like molecule containing amino acid residues.

Urea or guanidine derivatives: These functional groups are common in biologically active

compounds and pharmaceuticals.

Various heterocyclic compounds: The formula could represent a wide array of other nitrogen-

containing ring systems.

Data Presentation
Due to the inability to identify a specific compound, no quantitative data can be presented.

Experimental Protocols
Without a known compound, it is not possible to provide relevant experimental protocols for

synthesis or analysis.

Visualization of Logical Relationships
A key challenge in identifying a compound from its molecular formula is the concept of

isomerism. The following diagram illustrates that a single molecular formula can lead to multiple

possible chemical structures, each with a unique IUPAC name and distinct chemical properties.

Molecular Formula
C13H23N5O

Possible Structure 1
(e.g., a substituted purine)

Possible Structure 2
(e.g., a peptide derivative)

Possible Structure 'n'
(Other isomers)
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Caption: Isomerism: One Formula, Multiple Compounds.

To proceed with your request for an in-depth technical guide, please provide a more specific

identifier for the chemical compound of interest.

To cite this document: BenchChem. [An In-depth Technical Guide to the Compound with
Molecular Formula C13H23N5O]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b254150#c13h23n5o-iupac-naming-and-classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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